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This document provides detailed application notes and protocols for the sample preparation of

aqueous samples for the analysis of per- and polyfluoroalkyl substances (PFAS) according to

U.S. Environmental Protection Agency (EPA) Method 533. These guidelines are intended for

researchers, scientists, and professionals involved in environmental monitoring and water

quality analysis.

Introduction
EPA Method 533 is designed for the determination of 25 PFAS in drinking water using solid-

phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[1][2][3] The method utilizes a weak anion exchange (WAX) SPE sorbent, which is

particularly effective for extracting a range of PFAS, including shorter-chain compounds that

are not well-retained by other methods like EPA 537.1.[4] A key feature of EPA 533 is the use of

isotope dilution, where isotopically labeled analogs of the target analytes are added to the

sample at the beginning of the preparation process.[2][5] This approach enhances the accuracy

and precision of the analysis by correcting for variations in extraction efficiency and matrix

effects.[6]
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Sample Collection and Preservation
Proper sample collection and preservation are critical to avoid contamination and ensure

sample integrity.

Sample Containers: Use polypropylene bottles. Avoid any labware containing

polytetrafluoroethylene (PTFE).[1]

Preservation: Samples should be preserved with ammonium acetate.[7]

Holding Time: Samples must be stored at or below 6°C and extracted within 28 days of

collection. Freezing of samples is not permitted.[7]

Field Reagent Blank (FRB): An FRB must be prepared in the field by filling a sample bottle

with reagent water to account for any potential contamination during sample collection and

transport.[7]

Sample Preparation and Solid-Phase Extraction (SPE)
The core of the sample preparation for EPA 533 is the solid-phase extraction process.

Materials and Reagents:

Weak Anion Exchange (WAX) SPE cartridges (e.g., 500 mg, 6 mL).[1][8]

Methanol (LC-MS grade)

Reagent Water (PFAS-free)

Ammonium acetate

Ammonium hydroxide

Isotope Dilution Analogs (IDAs) and Isotope Performance Standards (IPSs).[1]

Protocol:

Sample Volume: A sample volume of 100-250 mL is typically used.[5]
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Fortification: Spike the sample with the isotopically labeled isotope dilution standards.[5]

Cartridge Conditioning: Condition the WAX SPE cartridge according to the manufacturer's

instructions.

Sample Loading: Pass the water sample through the conditioned SPE cartridge at a

controlled flow rate.

Cartridge Rinsing: Rinse the cartridge sequentially with aqueous ammonium acetate

followed by methanol to remove interferences.[5]

Elution: Elute the trapped PFAS analytes from the cartridge using methanol containing

ammonium hydroxide.[5] A low vacuum should be applied to ensure the solvent exits in a

dropwise manner.[1]

Concentration: Concentrate the eluate to dryness under a gentle stream of nitrogen in a

heated water bath (55–60 °C).[1]

Reconstitution: Reconstitute the dried extract to a final volume of 1.0 mL with 20% reagent

water in methanol (v/v).[1][5]

Addition of Performance Standards: Add the isotope performance standards to the final

extract before analysis.[5]

Data Presentation
The following tables summarize the key quantitative performance metrics for EPA Method 533.

Table 1: Method Performance and Quality Control Criteria
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Parameter Requirement

Analyte Recovery 70-130%

Reproducibility (RSD) <20%

Calibration Curve Linearity (R²) > 0.99

Isotope Dilution Standard Recovery 50-200%

Isotope Performance Standard Area
50-150% of the average area from the initial

calibration

Data sourced from multiple application notes.[1][9]

Table 2: Example Minimum Reporting Limits (MRLs)

Analyte In-Sample MRL (ng/L)

Most PFAS Analytes 2

PFHpA 4

These values are examples and may vary between laboratories.[6][9]

Experimental Workflow Diagram
The following diagram illustrates the sample preparation workflow for EPA Method 533.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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